Cas no 1443327-58-9 (1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-ol
• CAS No: 1443327-58-9
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6072706
• PubChem ID: 83691341
• Update Time: 2025-10-29

1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-(2,4-dimethoxyphenyl)-α-methyl-
• 1-Cyclopropyl-1-(2,4-dimethoxyphenyl)ethan-1-ol
• 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-ol

• Inchi： 1S/C13H18O3/c1-9(14)13(6-7-13)11-5-4-10(15-2)8-12(11)16-3/h4-5,8-9,14H,6-7H2,1-3H3
• InChI Key： JQVABKFMPMWDTD-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC(OC)=CC=2OC)CC1)(O)C

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 350.7±32.0 °C(Predicted)
• pka: 15.17±0.20(Predicted)

Additional information on 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-ol

Introduction to 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-ol (CAS No. 1443327-58-9)

1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1443327-58-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl moiety linked to a phenolic group, which has been extensively studied for its potential biological activities and structural properties. The presence of dimethoxy substituents on the aromatic ring introduces unique electronic and steric effects, making this molecule of significant interest for further exploration.

The structural framework of 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-ol consists of a cyclopropyl group attached to an ethanol side chain, with the aromatic ring bearing two methoxy groups at the 2nd and 4th positions. This arrangement imparts specific chemical reactivity and interaction potential with biological targets. The cyclopropyl ring, being a three-membered carbon heterocycle, is known for its rigidity and ability to adopt specific conformations, which can influence binding affinity in molecular recognition processes. Additionally, the phenolic hydroxyl group and the dimethoxy substituents contribute to hydrogen bonding capabilities and electronic distribution, making this compound a versatile scaffold for drug design.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing cyclopropyl motifs. The cyclopropyl group has been demonstrated to enhance metabolic stability and binding interactions in various drug candidates. For instance, several FDA-approved drugs incorporate cyclopropyl rings to improve their pharmacokinetic profiles. The compound 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-ol represents an interesting derivative that combines these structural features with aromatic substitution patterns known to modulate biological activity.

One of the most compelling aspects of 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-ol is its potential as a building block in medicinal chemistry. The combination of a rigid cyclopropyl core with an aromatic system substituted with methoxy groups provides multiple sites for functionalization and interaction with biological targets. This makes it a valuable candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches. Researchers have utilized similar scaffolds to develop inhibitors targeting enzymes involved in cancer metabolism and inflammatory pathways.

Recent studies have highlighted the importance of phenolic derivatives in medicinal chemistry due to their wide range of biological activities. Compounds with dimethoxy substituents on aromatic rings have been reported to exhibit antioxidant, anti-inflammatory, and antimicrobial properties. The presence of these groups can modulate electron density on the aromatic ring, influencing its reactivity and interaction with enzymes or receptors. In the context of 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-ol, the dimethoxy groups may play a crucial role in determining its pharmacological profile by enhancing binding affinity or altering metabolic stability.

The cyclopropylethan-1-ol moiety introduces an alcohol functional group that can participate in hydrogen bonding interactions within biological systems. This feature is particularly relevant for designing ligands that interact with proteins or nucleic acids. Hydrogen bonding is a key intermolecular force that contributes to the specificity and affinity of molecular recognition processes. Therefore, compounds like 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-ol are attractive candidates for developing high-affinity binders for therapeutic targets.

In conclusion, 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-ol (CAS No. 1443327-58-9) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a cyclopropyl ring with an aromatic system substituted by dimethoxy groups offers multiple opportunities for further exploration in drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play an important role in developing innovative treatments for various diseases.